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Compound of Interest

Compound Name: BIM-23027

Cat. No.: B15616551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIM-23027 is a potent and selective synthetic peptide agonist for the somatostatin receptor

subtype 2 (sst2).[1][2] With an EC50 value of 0.32 nM, it mimics the action of the natural ligand,

somatostatin.[1][2] This compound has been shown to stimulate the release of dopamine

through a glutamate-dependent mechanism.[1][2] Due to its high affinity and selectivity, BIM-
23027 is a valuable tool for investigating the physiological and pathological roles of the sst2

receptor, as well as for related drug discovery and development.

This document provides detailed protocols for the preparation of a stock solution of BIM-23027
using dimethyl sulfoxide (DMSO) as the solvent. Adherence to these guidelines will help ensure

the integrity and reproducibility of experimental results.

Data Presentation
A summary of the key quantitative data for BIM-23027 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 794.94 g/mol [1]

CAS Number 78981-49-4 [1]

Appearance White to off-white solid [1]

Purity Typically ≥98% Commercially available

EC50 (sst2 receptor) 0.32 nM [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General laboratory practice

Recommended Storage (Solid) -20°C General laboratory practice

Recommended Storage (Stock

Solution)
-20°C or -80°C General laboratory practice

Experimental Protocols
Materials

BIM-23027 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Protocol for Preparing a 10 mM BIM-23027 Stock
Solution

Equilibration: Allow the vial of BIM-23027 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Accurately weigh out the desired amount of BIM-23027 powder using a calibrated

precision balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.795

mg of BIM-23027 (Molecular Weight = 794.94 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 794.94 g/mol = 0.795 mg

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BIM-
23027 powder. For a 10 mM stock solution with 0.795 mg of the compound, add 100 µL of

DMSO.

Mixing: Vortex the solution gently until the BIM-23027 is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles. If necessary, brief

sonication in a water bath can be used to aid dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, nuclease-free microcentrifuge tubes. The volume of the

aliquots should be appropriate for your planned experiments.

Storage: Store the aliquots of the BIM-23027 stock solution at -20°C or -80°C for long-term

storage. When stored properly, the stock solution should be stable for several months.

Workflow for Preparing BIM-23027 Stock Solution
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Caption: Workflow for preparing a BIM-23027 stock solution in DMSO.

Signaling Pathway
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BIM-23027 acts as a selective agonist for the sst2 receptor, a G-protein coupled receptor

(GPCR). Upon binding, it initiates a signaling cascade that can lead to various cellular

responses, including the modulation of hormone secretion and cell proliferation. A simplified

representation of the canonical sst2 receptor signaling pathway is depicted below.

BIM-23027 Signaling Pathway
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Caption: Simplified signaling pathway of BIM-23027 via the sst2 receptor.
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Disclaimer: This application note is intended for research use only. Please consult the relevant

safety data sheets (SDS) for BIM-23027 and DMSO before handling. Always wear appropriate

personal protective equipment (PPE) when working in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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